Aluminum cesium fluoride
Overview
Description
Aluminum cesium fluoride is a mixed fluoride compound consisting of aluminum and cesium. It is commonly represented by the chemical formula CsAlF₄. This compound is known for its unique properties and applications, particularly in the field of brazing and as a catalyst in organic reactions .
Preparation Methods
Synthetic Routes and Reaction Conditions: Aluminum cesium fluoride can be synthesized through the reaction of cesium fluoride with aluminum fluoride. The typical reaction involves mixing cesium fluoride and aluminum fluoride in a stoichiometric ratio under controlled conditions to form the desired compound .
Industrial Production Methods: In industrial settings, this compound is produced by combining cesium fluoride and aluminum fluoride in an aqueous solution. The mixture is then subjected to controlled heating and stirring to ensure complete reaction. The resulting product is filtered, dried, and purified to obtain high-purity this compound .
Chemical Reactions Analysis
Types of Reactions: Aluminum cesium fluoride undergoes various chemical reactions, including:
Oxidation: It can react with strong oxidizing agents, leading to the formation of different oxidation states of aluminum and cesium.
Reduction: It can be reduced by strong reducing agents, resulting in the formation of elemental aluminum and cesium.
Substitution: It can participate in substitution reactions where fluoride ions are replaced by other anions.
Common Reagents and Conditions:
Oxidation: Strong oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Strong reducing agents like lithium aluminum hydride.
Substitution: Reagents like sodium chloride or potassium bromide under controlled conditions.
Major Products Formed:
Oxidation: Formation of aluminum oxide and cesium oxide.
Reduction: Formation of elemental aluminum and cesium.
Substitution: Formation of cesium chloride or cesium bromide and aluminum fluoride.
Scientific Research Applications
Aluminum cesium fluoride has a wide range of applications in scientific research:
Chemistry: Used as a catalyst in organic synthesis, particularly in fluorination reactions.
Biology: Investigated for its potential use in biological imaging and as a contrast agent.
Medicine: Explored for its potential in radiopharmaceuticals for diagnostic imaging.
Industry: Widely used as a flux in the brazing of aluminum alloys, especially those containing magnesium
Mechanism of Action
The mechanism of action of aluminum cesium fluoride involves its ability to act as a source of fluoride ions. These fluoride ions can participate in various chemical reactions, including nucleophilic substitution and catalysis. The compound’s effectiveness as a catalyst is attributed to the high reactivity of the fluoride ions, which can facilitate the formation and breaking of chemical bonds .
Comparison with Similar Compounds
Cesium fluoride (CsF): A highly reactive source of fluoride ions, commonly used in organic synthesis.
Aluminum fluoride (AlF₃): Used as a catalyst in various chemical reactions and as a flux in metallurgy.
Uniqueness of Aluminum Cesium Fluoride: this compound combines the properties of both cesium fluoride and aluminum fluoride, making it a versatile compound with unique catalytic properties. Its ability to act as a flux in brazing aluminum alloys and as a catalyst in organic reactions sets it apart from other similar compounds .
Properties
IUPAC Name |
aluminum;cesium;tetrafluoride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/Al.Cs.4FH/h;;4*1H/q+3;+1;;;;/p-4 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UYFXWCIZFDKSTJ-UHFFFAOYSA-J |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[F-].[F-].[F-].[F-].[Al+3].[Cs+] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
AlCsF4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.880603 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
39211-00-2, 138577-01-2 |
Source
|
| Record name | Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=39211-00-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Aluminum cesium fluoride | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0138577012 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Aluminum cesium fluoride | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Aluminate(1-), tetrafluoro-, cesium (1:1), (T-4)- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Caesium tetrafluoroaluminate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.158.598 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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